3-(4-chlorophenyl)-2,4-dioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-(4-chlorophenyl)-N-(2-methylphenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H14ClN3O3/c1-11-4-2-3-5-15(11)21-16(23)14-10-20-18(25)22(17(14)24)13-8-6-12(19)7-9-13/h2-10H,1H3,(H,20,25)(H,21,23)
• InChI Key: WAXYKTIZVSRSCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CNC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O3
• Molecular Weight: 355.8 g/mol

Description

The compound “3-(4-chlorophenyl)-2,4-dioxo-N-(o-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide” is a complex organic molecule. It is related to the class of compounds known as quinazolinones. Quinazolinones are nitrogen-containing heterocyclic compounds that are widely found throughout nature in various forms.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and phenyl groups, which are six-membered carbon rings.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated the antiviral potential of this compound. Its structural features may contribute to inhibiting viral replication or entry. .

Anticancer Properties

• The compound’s unique structure suggests possible anticancer activity. Scientists have synthesized derivatives and evaluated their effects on cancer cell lines. .

Organic Synthesis

• As part of the field of organic synthesis, this compound serves as a building block for creating more complex molecules. .

Molecular Docking Studies

• Computational approaches, such as molecular docking, help predict the binding affinity of this compound with specific protein targets. .

Toxicity Assessment

• Investigating the safety profile of this compound is crucial. Researchers assess its toxicity using in vitro models and animal studies. .

Pharmacokinetics and ADME Properties

• Researchers study its absorption, distribution, metabolism, and excretion (ADME) properties. .

Future Directions

Quinazolinones and their derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may focus on synthesizing new structural prototypes with more effective antimicrobial, antiviral, and anticancer activity.